Cas no 62564-79-8 (1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-, 5-oxide)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-, 5-oxide
• CAS No: 62564-79-8
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 440057
• PubChem ID: 12332533
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-, 5-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-, 5-oxide
• 5-oxido-1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyrimidin-5-ium
• 5-Oxo-1-phenyl-4-(propan-2-yl)-1H-5lambda~5~-pyrazolo[3,4-d]pyrimidine
• 62564-79-8
• DTXSID90490734

• Inchi： 1S/C14H14N4O/c1-10(2)13-12-8-16-18(11-6-4-3-5-7-11)14(12)15-9-17(13)19/h3-10H,1-2H3
• InChI Key： SMDHEXUSYSNKGT-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=NC2=C(C=NN2C2C=CC=CC=2)C=1C(C)C

Computed Properties

• Exact Mass: 254.11692
• Monoisotopic Mass: 254.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 57.65